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An In-depth Technical Guide on the Core Physical and Chemical Properties of Pure

Cyclohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and

chemical properties of pure cyclohexane. The information is curated for researchers,

scientists, and professionals in drug development who utilize cyclohexane as a non-polar

solvent, a raw material in synthesis, or a reference standard. This document presents

quantitative data in structured tables, details experimental protocols for key property

determination, and includes visualizations of molecular conformations and reaction

mechanisms.

Physical and Spectroscopic Properties
Cyclohexane (C₆H₁₂) is a cycloalkane that is a colorless, mobile liquid at room temperature

with a characteristic mild, sweet, petroleum-like odor.[1][2][3] It is a non-polar molecule, which

dictates its solubility and other physical characteristics.[4] Due to its low ring strain,

cyclohexane is considered a benchmark in cycloalkane stability.[2][5]

General and Thermodynamic Properties of Cyclohexane
The following tables summarize the key physical and thermodynamic properties of pure

cyclohexane. These values are essential for its application in various experimental and
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industrial settings.

Table 1: Key Physical Properties of Cyclohexane

Property Value

Molecular Formula C₆H₁₂

Molecular Weight 84.16 g/mol [1]

Melting Point 6.47 °C (279.62 K)[5]

Boiling Point 80.74 °C (353.89 K)[5]

Density 0.779 g/mL at 25 °C[6]

Refractive Index (n²⁰/D) 1.426[6]

Vapor Pressure 78 mmHg at 20 °C[5]

Flash Point -18 °C[2]

Solubility in Water Immiscible[5]

Solubility in Organic Solvents Soluble in ether, alcohol, acetone[5]

Table 2: Thermodynamic Properties of Cyclohexane

Property Value

Standard Enthalpy of Formation (ΔfH°) -123.1 kJ/mol[7]

Standard Molar Entropy (S°) 298.19 J/(mol·K)[7]

Molar Heat Capacity (cₚ) 105.3 J/(mol·K)[7]

Spectroscopic Data
Spectroscopic data is crucial for the identification and structural elucidation of cyclohexane.

Table 3: Key Spectroscopic Data for Cyclohexane
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Spectroscopic Technique Key Peaks/Signals

IR Spectroscopy (cm⁻¹)
2930, 2850 (C-H stretch), 1460, 1445 (C-H

bend)[8][9]

¹H NMR (ppm)
~1.43 (singlet, due to rapid conformational

flipping)[10]

¹³C NMR (ppm) ~27.1 (singlet, all carbons are equivalent)[11]

Mass Spectrometry (m/z) 84 (M⁺), 56 (base peak)[12][13]

Chemical Properties and Reactivity
Pure cyclohexane is a relatively unreactive, non-polar hydrocarbon.[4] Its chemistry is

dominated by its conformational flexibility and its susceptibility to free-radical reactions.

Conformational Analysis
Cyclohexane is not a planar molecule; it adopts several non-planar conformations to minimize

angle and torsional strain.[4] The most stable conformation is the chair conformation, where all

C-C-C bond angles are close to the ideal tetrahedral angle of 109.5°, and all C-H bonds are

staggered.[14] At room temperature, 99.99% of cyclohexane molecules exist in the chair

conformation.[15]

Other, higher-energy conformations include the boat, twist-boat, and half-chair conformations.

The boat conformation is destabilized by torsional strain from eclipsed C-H bonds and steric

hindrance between the "flagpole" hydrogens.[14] The twist-boat is more stable than the boat

conformation, and the half-chair is the least stable, representing a transition state.[16][17]

The energy profile for the interconversion of cyclohexane conformations follows the order:

Chair < Twist-boat < Boat < Half-chair.[16]
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Conformational Interconversion of Cyclohexane
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Caption: Conformational energy landscape of cyclohexane.

Free-Radical Halogenation
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A characteristic reaction of alkanes, including cyclohexane, is free-radical halogenation.[18]

This reaction typically occurs in the presence of UV light or heat. The reaction proceeds via a

chain mechanism involving initiation, propagation, and termination steps.[19]

The overall reaction for the monochlorination of cyclohexane is:

C₆H₁₂ + Cl₂ --(UV light)--> C₆H₁₁Cl + HCl

The mechanism involves the following steps:

Initiation: The chlorine molecule undergoes homolytic cleavage to form two chlorine radicals.

Propagation: A chlorine radical abstracts a hydrogen atom from cyclohexane to form a

cyclohexyl radical and HCl. The cyclohexyl radical then reacts with a chlorine molecule to

form chlorocyclohexane and a new chlorine radical.

Termination: The reaction is terminated by the combination of any two radicals.
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Click to download full resolution via product page

Caption: Free-radical chlorination of cyclohexane.

Experimental Protocols
Determination of Boiling Point
Objective: To determine the boiling point of a pure sample of cyclohexane at atmospheric

pressure.

Materials:

Cyclohexane (analytical grade)

Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

Heating mantle

Thermometer (-10 to 110 °C range)

Boiling chips

Clamps and stand

Procedure:

Assemble the distillation apparatus. Ensure all joints are securely clamped.

Place a few boiling chips into the round-bottom flask.

Add a measured volume of cyclohexane to the round-bottom flask (approximately half-full).

Position the thermometer in the distillation head such that the top of the bulb is level with the

bottom of the side arm leading to the condenser.

Turn on the cooling water to the condenser.

Begin heating the cyclohexane using the heating mantle.
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Heat the liquid until it boils and a steady reflux is observed.

Record the temperature at which the liquid is distilling at a steady rate (i.e., when the

temperature on the thermometer is constant). This temperature is the boiling point.

Record the atmospheric pressure. If the pressure is not at 1 atm, a correction may be

necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10858432#physical-and-chemical-properties-of-pure-
cyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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